![molecular formula C13H16N2O2 B2822158 N-[(2-Cyclobutyloxypyridin-4-yl)methyl]prop-2-enamide CAS No. 2305315-91-5](/img/structure/B2822158.png)
N-[(2-Cyclobutyloxypyridin-4-yl)methyl]prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(2-Cyclobutyloxypyridin-4-yl)methyl]prop-2-enamide, also known as CPI-455, is a small molecule inhibitor that targets the histone methyltransferase enzyme EZH2. EZH2 is involved in the regulation of gene expression through the addition of methyl groups to histone proteins, which can lead to the repression of certain genes. CPI-455 has shown potential as a therapeutic agent for the treatment of various types of cancer, including lymphoma and solid tumors.
Mechanism of Action
N-[(2-Cyclobutyloxypyridin-4-yl)methyl]prop-2-enamide targets the catalytic domain of EZH2, which is responsible for the addition of methyl groups to histone proteins. By inhibiting EZH2, this compound prevents the repression of tumor suppressor genes and promotes the expression of genes involved in apoptosis and cell cycle regulation. This leads to the death of cancer cells and the inhibition of tumor growth.
Biochemical and Physiological Effects:
This compound has been shown to have a selective inhibitory effect on EZH2, with minimal effects on other histone methyltransferases. This selectivity is important for minimizing off-target effects and reducing toxicity. This compound has also been shown to have good pharmacokinetic properties, with high oral bioavailability and good tissue penetration. In addition, this compound has been shown to be well-tolerated in preclinical studies, with no significant toxic effects observed.
Advantages and Limitations for Lab Experiments
The advantages of using N-[(2-Cyclobutyloxypyridin-4-yl)methyl]prop-2-enamide in lab experiments include its selectivity for EZH2, its good pharmacokinetic properties, and its potential as a therapeutic agent for cancer. However, there are also limitations to using this compound, including its cost and the need for specialized equipment and expertise to synthesize and handle the compound.
Future Directions
There are several future directions for research on N-[(2-Cyclobutyloxypyridin-4-yl)methyl]prop-2-enamide and related compounds. One area of interest is the development of analogs with improved potency and selectivity for EZH2. Another area of interest is the identification of biomarkers that can predict response to this compound and other EZH2 inhibitors. In addition, there is ongoing research on the combination of this compound with other cancer treatments, such as immunotherapy and targeted therapies. Finally, there is a need for clinical trials to evaluate the safety and efficacy of this compound in humans.
Synthesis Methods
The synthesis of N-[(2-Cyclobutyloxypyridin-4-yl)methyl]prop-2-enamide involves several steps, starting with the reaction of 4-cyanopyridine with cyclobutylmagnesium bromide to form 4-cyclobutylpyridine. This compound is then reacted with 2-bromoethyl prop-2-enoate to form the desired product, this compound. The synthesis of this compound has been optimized to improve yield and purity, and various modifications have been made to the reaction conditions to produce analogs with different properties.
Scientific Research Applications
N-[(2-Cyclobutyloxypyridin-4-yl)methyl]prop-2-enamide has been extensively studied for its potential as a therapeutic agent for cancer. Preclinical studies have shown that this compound can inhibit the growth of lymphoma and solid tumors in vitro and in vivo. The mechanism of action of this compound involves the inhibition of EZH2, which leads to the reactivation of tumor suppressor genes and the induction of apoptosis in cancer cells. This compound has also been shown to enhance the effectiveness of other cancer treatments, such as chemotherapy and immunotherapy.
properties
IUPAC Name |
N-[(2-cyclobutyloxypyridin-4-yl)methyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O2/c1-2-12(16)15-9-10-6-7-14-13(8-10)17-11-4-3-5-11/h2,6-8,11H,1,3-5,9H2,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFWFOIIOUDOPJI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)NCC1=CC(=NC=C1)OC2CCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.